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Compound of Interest

Compound Name: 13(R)-HODE cholesteryl ester

Cat. No.: B593972 Get Quote

Essential Safety and Handling Guide for 13(R)-
HODE Cholesteryl Ester
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of

13(R)-HODE cholesteryl ester. The following procedural steps and operational plans are

designed to ensure the safe use and disposal of this compound in a laboratory setting,

fostering a culture of safety and building trust in our commitment to your research needs

beyond the product itself.

Chemical and Physical Properties
A summary of the key quantitative data for 13(R)-HODE cholesteryl ester is presented below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b593972?utm_src=pdf-interest
https://www.benchchem.com/product/b593972?utm_src=pdf-body
https://www.benchchem.com/product/b593972?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₄₅H₇₆O₃[1][2]

Molecular Weight 665.1 g/mol [1][2]

CAS Number 330800-94-7[1]

Physical State Typically supplied in solution

Storage Temperature
-20°C is recommended for lipids in organic

solvents[3]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 13(R)-HODE cholesteryl ester is not readily

available, its nature as an oxidized lipid necessitates cautious handling. Based on general

laboratory safety principles for similar compounds, the following PPE is mandatory:

Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes.

Hand Protection: Use chemically resistant gloves (e.g., nitrile or neoprene). Inspect gloves

for any tears or punctures before use.

Body Protection: A standard laboratory coat is required. For procedures with a higher risk of

splashing, consider a chemically resistant apron.

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of any aerosols or vapors from the solvent.

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of 13(R)-HODE cholesteryl ester from receipt to

disposal.

1. Receiving and Storage:

Upon receipt, verify the integrity of the container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://ehs.princeton.edu/sites/g/files/toruqf5671/files/Bio-Waste-Chart.pdf
https://chemm.hhs.gov/ppe.htm
https://ehs.princeton.edu/sites/g/files/toruqf5671/files/Bio-Waste-Chart.pdf
https://chemm.hhs.gov/ppe.htm
https://ehs.princeton.edu/sites/g/files/toruqf5671/files/Bio-Waste-Chart.pdf
https://www.avantiresearch.com/en-gb/support-hub/storage-handling-of-lipids
https://www.benchchem.com/product/b593972?utm_src=pdf-body
https://www.benchchem.com/product/b593972?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the compound in its original vial, tightly sealed, at -20°C in a designated and clearly

labeled area for oxidized lipids.[3]

If the compound is dissolved in an organic solvent, store it in a glass container with a Teflon-

lined cap to prevent leaching of impurities from plastic.[3]

2. Preparation for Use:

Before opening, allow the vial to warm to room temperature to prevent condensation of

moisture, which can lead to hydrolysis of the ester.[3]

Conduct all handling of the open container within a certified chemical fume hood to minimize

inhalation exposure and prevent the contamination of the laboratory environment.

Use only clean, dry, glass or stainless-steel laboratory equipment for transferring the solution

to avoid contamination and degradation.[3]

3. During the Experiment:

Avoid direct contact with the skin and eyes. In case of accidental contact, immediately flush

the affected area with copious amounts of water for at least 15 minutes and seek medical

attention.

Prevent the generation of aerosols.

Keep the vial sealed when not in use to minimize exposure to air and light, which can

promote further oxidation.

4. Spills and Decontamination:

In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand, or earth).

Collect the contaminated absorbent material into a sealed, labeled container for hazardous

waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.
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Disposal Plan
Proper disposal is crucial to maintain a safe laboratory environment and comply with

regulations.

Waste Collection: All waste materials contaminated with 13(R)-HODE cholesteryl ester,
including pipette tips, absorbent materials, and empty vials, should be collected in a

designated and clearly labeled hazardous waste container.

Waste Segregation: Do not mix this waste with other waste streams.

Disposal Route: As 13(R)-HODE cholesteryl ester is a non-hazardous biological

compound, it may be permissible to dispose of it as regular municipal waste after appropriate

treatment, such as autoclaving or chemical disinfection, depending on local regulations.[4]

However, given that it is often supplied in an organic solvent, the waste should be treated as

chemical hazardous waste.

Consult Local Regulations: Always consult and adhere to your institution's and local

environmental regulations for chemical waste disposal. Chemical waste generators must

ensure complete and accurate classification of waste.[5]
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Caption: Workflow for the safe handling of 13(R)-HODE cholesteryl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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